![molecular formula C20H23FN2O B4983310 1-(3,4-dimethylbenzoyl)-N-(4-fluorophenyl)-3-piperidinamine](/img/structure/B4983310.png)
1-(3,4-dimethylbenzoyl)-N-(4-fluorophenyl)-3-piperidinamine
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Overview
Description
1-(3,4-dimethylbenzoyl)-N-(4-fluorophenyl)-3-piperidinamine, also known as DMFP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and pharmacology. DMFP is a piperidine derivative that belongs to the class of amides and is commonly used as a precursor in the synthesis of various pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-(3,4-dimethylbenzoyl)-N-(4-fluorophenyl)-3-piperidinamine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. It has also been found to bind to the opioid receptors in the brain, leading to analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to induce apoptosis in cancer cells, leading to their death. Additionally, this compound has been found to have antioxidant properties, which may help protect against oxidative damage.
Advantages and Limitations for Lab Experiments
1-(3,4-dimethylbenzoyl)-N-(4-fluorophenyl)-3-piperidinamine has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize and is readily available. It also exhibits potent biological activity, making it a useful tool for studying various biological processes. However, this compound has some limitations as well. It can be difficult to work with due to its low solubility in water, and its mechanism of action is not fully understood, which can make interpretation of results challenging.
Future Directions
There are several future directions for research on 1-(3,4-dimethylbenzoyl)-N-(4-fluorophenyl)-3-piperidinamine. One area of interest is its potential as a cancer treatment. Further studies are needed to determine the optimal dosage and administration route for this compound as well as its safety profile. Another area of interest is its potential as an analgesic for chronic pain. More research is needed to determine the efficacy and safety of this compound for this indication. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other drugs.
Synthesis Methods
The synthesis of 1-(3,4-dimethylbenzoyl)-N-(4-fluorophenyl)-3-piperidinamine involves the reaction of 4-fluorobenzoyl chloride with 3,4-dimethylpiperidine in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain this compound in high purity. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
1-(3,4-dimethylbenzoyl)-N-(4-fluorophenyl)-3-piperidinamine has been extensively studied for its potential applications in medicine and pharmacology. It has been found to possess various biological activities such as analgesic, anti-inflammatory, and antitumor properties. This compound has also been shown to exhibit potent inhibitory effects on the growth of cancer cells, making it a promising candidate for cancer treatment.
Properties
IUPAC Name |
(3,4-dimethylphenyl)-[3-(4-fluoroanilino)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O/c1-14-5-6-16(12-15(14)2)20(24)23-11-3-4-19(13-23)22-18-9-7-17(21)8-10-18/h5-10,12,19,22H,3-4,11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPNYIIIHYJLTJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCCC(C2)NC3=CC=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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